Cas no 185949-47-7 (2-Benzothiazolemethanamine,4-fluoro-a-methyl-)

• Product Name: 2-Benzothiazolemethanamine,4-fluoro-a-methyl-
• CAS No: 185949-47-7
• MF: C₉H₉FN₂S
• MW: 196.244563817978
• CID: 114691
• Update Time: 2024-01-24

2-Benzothiazolemethanamine,4-fluoro-a-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine,4-fluoro-a-methyl-
• 2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI)
• 1-(4-fluoro-1,3-benzothiazol-2-yl)ethanamine
• 2-Benzothiazolemethanamine, 4-fluoro-α-methyl-

• Inchi： 1S/C9H9FN2S/c1-5(11)9-12-8-6(10)3-2-4-7(8)13-9/h2-5H,11H2,1H3
• InChI Key： PNAXPIJGYYEBNB-UHFFFAOYSA-N
• SMILES： C(C1=NC2=C(F)C=CC=C2S1)(N)C

Computed Properties

• Exact Mass: 196.047
• Monoisotopic Mass: 196.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 285.6±20.0 °C(Predicted)
• pka: 7.37±0.29(Predicted)